Cas no 1188545-53-0 (1-2-(Thiophen-3-yl)acetyl-octahydro-1H-indole-2-carboxylic Acid)

• Product Name: 1-2-(Thiophen-3-yl)acetyl-octahydro-1H-indole-2-carboxylic Acid
• CAS No: 1188545-53-0
• MF: C₁₅H₁₉NO₃S
• MW: 293.381263017654
• CID: 5053513
• Update Time: 2025-05-19

1-2-(Thiophen-3-yl)acetyl-octahydro-1H-indole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-(thiophen-3-yl)acetyl]-octahydro-1H-indole-2-carboxylic acid
• Z1270210913
• 1-(2-thiophen-3-ylacetyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid
• 1-2-(Thiophen-3-yl)acetyl-octahydro-1H-indole-2-carboxylic Acid

• Inchi： 1S/C15H19NO3S/c17-14(7-10-5-6-20-9-10)16-12-4-2-1-3-11(12)8-13(16)15(18)19/h5-6,9,11-13H,1-4,7-8H2,(H,18,19)
• InChI Key： OPAYGRQOPZORSP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(N1C(C(=O)O)CC2CCCCC12)=O

Computed Properties

• Exact Mass: 293.109
• Monoisotopic Mass: 293.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 85.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-2-(Thiophen-3-yl)acetyl-octahydro-1H-indole-2-carboxylic Acid

Comprehensive Overview of 1-2-(Thiophen-3-yl)acetyl-octahydro-1H-indole-2-carboxylic Acid (CAS No. 1188545-53-0)

1-2-(Thiophen-3-yl)acetyl-octahydro-1H-indole-2-carboxylic Acid (CAS No. 1188545-53-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining a thiophene ring and an octahydroindole scaffold, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for novel therapeutic agents targeting various diseases.

The thiophene moiety in 1-2-(Thiophen-3-yl)acetyl-octahydro-1H-indole-2-carboxylic Acid contributes to its electronic properties, making it a valuable intermediate in medicinal chemistry. The octahydroindole core, on the other hand, provides structural rigidity, which is crucial for binding to biological targets. This dual functionality makes the compound a versatile candidate for designing inhibitors and modulators of enzymes and receptors.

Recent studies have explored the potential of 1-2-(Thiophen-3-yl)acetyl-octahydro-1H-indole-2-carboxylic Acid in addressing unmet medical needs, such as neurodegenerative disorders and metabolic diseases. Its ability to interact with key biological pathways has positioned it as a promising lead compound in preclinical research. Scientists are also investigating its pharmacokinetic properties to optimize its bioavailability and efficacy.

In the context of current trends, the demand for thiophene-based compounds and indole derivatives has surged due to their broad-spectrum biological activities. The integration of these pharmacophores in 1-2-(Thiophen-3-yl)acetyl-octahydro-1H-indole-2-carboxylic Acid aligns with the growing focus on multi-target drug design, a strategy that aims to enhance therapeutic outcomes by addressing complex disease mechanisms.

From a synthetic chemistry perspective, the preparation of 1-2-(Thiophen-3-yl)acetyl-octahydro-1H-indole-2-carboxylic Acid involves sophisticated methodologies, including catalytic hydrogenation and coupling reactions. These processes are optimized to ensure high yield and purity, which are critical for its application in high-throughput screening and structure-activity relationship studies.

The compound's stability under various physiological conditions is another area of active research. Understanding its degradation profile and interaction with biological matrices is essential for translating laboratory findings into clinical applications. Advanced analytical techniques, such as LC-MS and NMR spectroscopy, are employed to characterize its behavior in complex environments.

Market dynamics indicate a rising interest in specialty chemicals like 1-2-(Thiophen-3-yl)acetyl-octahydro-1H-indole-2-carboxylic Acid, driven by the expansion of the pharmaceutical and biotechnology sectors. Companies are investing in scalable synthesis routes to meet the increasing demand from research institutions and drug developers.

In conclusion, 1-2-(Thiophen-3-yl)acetyl-octahydro-1H-indole-2-carboxylic Acid (CAS No. 1188545-53-0) represents a cutting-edge compound with immense potential in modern drug discovery. Its unique structural features and biological relevance make it a focal point for innovative research aimed at addressing global health challenges.